Cas no 101084-96-2 (2-Methoxy-4-nitrobenzonitrile)

• Product name: 2-Methoxy-4-nitrobenzonitrile
• CAS No: 101084-96-2
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD02093781
• CID: 91216
• PubChem ID: 291867

2-Methoxy-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-nitrobenzonitrile
• 2-Cyano-5-nitroanisole
• 2- methoxy -4- nitrobenzene nitrile
• 2-Methoxy-4-nitrobenzonitrile,98%
• PS-10554
• 2-Methoxy-4-nitrobenzonitrile, 98%
• 2-(methyloxy)-4-nitrobenzonitrile
• Benzonitrile, 2-methoxy-4-nitro-
• M2585
• Z1255431637
• BEA08496
• SCHEMBL1644299
• EN300-99239
• AKOS015889422
• J-000321
• CS-0138989
• MLIKCKXLGYEGAO-UHFFFAOYSA-N
• DTXSID20303222
• MFCD02093781
• NSC157423
• 2-Methoxy-4-nitro-benzonitrile
• AMY28089
• NSC-157423
• 101084-96-2
• FT-0691737
• AKOS005147348

• MDL： MFCD02093781
• Inchi： 1S/C8H6N2O3/c1-13-8-4-7(10(11)12)3-2-6(8)5-9/h2-4H,1H3
• InChI Key： MLIKCKXLGYEGAO-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 78.8A^2
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.32
• Melting Point: 177.0 to 181.0 deg-C
• Boiling Point: 364.545°C at 760 mmHg
• Flash Point: 174.271°C
• Refractive Index: 1.563
• PSA: 78.84000
• LogP: 1.99828
• Solubility: Insoluble in water
• λmax: 335(MeOH)(lit.)

2-Methoxy-4-nitrobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：UN3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Packing Group：III
• PackingGroup：III
• HazardClass：6.1
• Safety Term：6.1

2-Methoxy-4-nitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides